3,4,5-trimethoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H23N3O4/c1-15-7-6-10-27-14-19(26-23(15)27)16-8-5-9-18(11-16)25-24(28)17-12-20(29-2)22(31-4)21(13-17)30-3/h5-14H,1-4H3,(H,25,28)
• InChI Key: FIRLMVXVEXHHQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C24H23N3O4
• Molecular Weight: 417.5 g/mol

Description

WAY-272124 is a chemical compound with the molecular formula C24H23N3O4 and a molecular weight of 417.46 g/mol . It is a white solid that is soluble in organic solvents such as ethanol and dimethyl sulfoxide, but insoluble in water . WAY-272124 is primarily used as a research compound in the fields of neurobiology and pharmacology, where it is studied for its potential to regulate neurotransmitter activity .

Preparation Methods

The synthesis of WAY-272124 involves complex organic reactions. One common synthetic route includes the following steps:

Formation of the core structure: The synthesis begins with the preparation of the core structure, which involves the formation of a benzamide derivative.

Introduction of functional groups: Various functional groups, such as methoxy groups, are introduced to the core structure through substitution reactions.

Final assembly: The final step involves the coupling of the core structure with an imidazo[1,2-a]pyridine derivative to form WAY-272124.

Chemical Reactions Analysis

WAY-272124 undergoes several types of chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, where it loses electrons and forms oxidized products.

Reduction: Reduction reactions involve the gain of electrons, leading to the formation of reduced products.

Substitution: WAY-272124 can participate in substitution reactions, where one functional group is replaced by another.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

WAY-272124 has several scientific research applications, including:

Neurobiology: It is studied for its potential to modulate neurotransmitter activity, which could have implications for understanding and treating neurological disorders.

Pharmacology: Researchers investigate its effects on various biological pathways to identify potential therapeutic uses.

Drug Discovery: WAY-272124 serves as a lead compound in the development of new drugs targeting specific molecular pathways.

Mechanism of Action

The mechanism of action of WAY-272124 involves its interaction with specific molecular targets in the brain. It is believed to modulate the activity of neurotransmitters by binding to receptors or enzymes involved in neurotransmitter synthesis and degradation . This modulation can affect various signaling pathways, leading to changes in neuronal activity and behavior .

Comparison with Similar Compounds

WAY-272124 can be compared with other compounds that have similar structures or functions. Some similar compounds include:

WAY-100635: A selective serotonin receptor antagonist used in research to study serotonin pathways.

WAY-267464: A compound studied for its potential effects on oxytocin receptors.

WAY-213613:

WAY-272124 is unique in its specific structure and the particular pathways it targets, making it a valuable tool for research in neurobiology and pharmacology .